Cas no 1190313-39-3 (4-Chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 4-Chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1190313-39-3
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• MDL: MFCD12963261
• CID: 1069602
• PubChem ID: 53412839
• Update Time: 2025-06-29

4-Chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine
• SB21206
• SCHEMBL15345660
• 1H-Pyrrolo[3,2-c]pyridine, 4-chloro-3-iodo-
• 1190313-39-3
• AMY9623
• MFCD12963261
• ZLDNJKJGGOYQER-UHFFFAOYSA-N
• AKOS022173864
• A892740
• CS-0324833
• 4-Chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine, AldrichCPR
• DB-117919
• 4-CHLORO-3-IODO-5-AZAINDOLE
• DTXSID00696624
• PS-13141
• SY323996

• MDL： MFCD12963261
• Inchi： 1S/C7H4ClIN2/c8-7-6-4(9)3-11-5(6)1-2-10-7/h1-3,11H
• InChI Key： ZLDNJKJGGOYQER-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CN=C(C=21)Cl

Computed Properties

• Exact Mass: 277.91077g/mol
• Monoisotopic Mass: 277.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 415.4±40.0 °C at 760 mmHg
• Flash Point: 205.0±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine

4-Chloro-3-Iodo-1H-Pyrrolo[3,2-c]Pyridine: A Comprehensive Overview

4-Chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine, also known by its CAS number CAS No. 1190313-39-3, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures consisting of a pyrrole and a pyridine ring. The presence of halogen substituents, specifically chlorine and iodine, at the 4 and 3 positions respectively, imparts unique electronic and structural properties to this molecule.

The synthesis of 4-chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine typically involves multi-step organic reactions, often utilizing halogenation and cyclization techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and industrial applications. The compound's structure is particularly interesting due to the conjugation between the pyrrole and pyridine rings, which can significantly influence its optical and electronic properties.

One of the most promising applications of 4-chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing functional materials for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of halogen atoms enhances the molecule's electron-withdrawing capabilities, which can improve charge transport properties in these devices.

In recent studies, 4-chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine has been utilized as a precursor for synthesizing two-dimensional (2D) materials. These materials exhibit exceptional stability and electronic conductivity, making them suitable for next-generation electronics. Furthermore, the compound's ability to form self-assembled monolayers has opened new avenues in surface chemistry and nanotechnology.

The structural versatility of CAS No. 1190313-39-3 also makes it a valuable tool in medicinal chemistry. Its unique electronic properties have been leveraged in designing bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in neurodegenerative diseases.

Recent research has focused on understanding the photophysical properties of 4-chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine. Studies have revealed that the compound exhibits strong fluorescence under certain conditions, which could be exploited for sensing applications or as a fluorescent probe in biological systems. Additionally, its ability to undergo metal-mediated transformations has been explored for catalytic applications.

In conclusion, 4-chloro-3-iodo-1H-pyrrolo[3,2-c]pyridine, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from materials science to medicinal chemistry, making it a pivotal compound in contemporary chemical research.